Cas no 849689-11-8 (N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide
• CAS No: 849689-11-8
• MF: C₁₇H₂₀FN₃O₃
• MW: 333.357407569885
• CID: 5419907
• PubChem ID: 2578243
• Update Time: 2025-10-23

N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• Z13864312
• AKOS016987168
• AB00760307-01
• N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide
• F3319-0024
• BS-11489
• N-(3-fluorophenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide
• 849689-11-8
• NCGC00450893-01
• N-(3-Fluorophenyl)-8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decane-3-acetamide
• N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

• Inchi： 1S/C17H20FN3O3/c1-11-5-7-17(8-6-11)15(23)21(16(24)20-17)10-14(22)19-13-4-2-3-12(18)9-13/h2-4,9,11H,5-8,10H2,1H3,(H,19,22)(H,20,24)
• InChI Key： JEMLYAMDJYNIRJ-UHFFFAOYSA-N
• SMILES： N1C2(CCC(C)CC2)C(=O)N(CC(NC2=CC=CC(F)=C2)=O)C1=O

Computed Properties

• Exact Mass: 333.14886967g/mol
• Monoisotopic Mass: 333.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.07±0.40(Predicted)

Additional information on N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

Professional Introduction to N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide (CAS No. 849689-11-8)

N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 849689-11-8, represents a unique combination of fluorinated aromatic rings and a spirocyclic framework, which together contribute to its distinctive chemical properties and potential biological activities.

The molecular architecture of N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide is characterized by a central spirocyclic core, which is a fused bicyclic system consisting of a six-membered and an eight-membered ring. This spirocyclic structure is further functionalized with an acetamide moiety at one end and a 3-fluorophenyl group at the other, creating a molecule with multiple potential sites for interaction with biological targets.

The presence of the 3-fluorophenyl group is particularly noteworthy, as fluorine substitution in aromatic compounds often enhances metabolic stability and binding affinity to biological receptors. In recent years, there has been a surge in the development of fluorinated pharmaceuticals due to their improved pharmacokinetic profiles and therapeutic efficacy. The incorporation of this group into N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide suggests that this compound may exhibit enhanced bioavailability and prolonged half-life compared to its non-fluorinated counterparts.

The other key feature of this compound is the spirocyclic framework, which is derived from a 1,3-diazaspiro[4.5]decanone core. Spirocyclic compounds have gained considerable interest in medicinal chemistry due to their rigid three-dimensional structures, which can facilitate precise interactions with biological targets. The specific arrangement of atoms within the spirocyclic ring system of N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide may contribute to its ability to modulate various biological pathways.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for the development of novel therapeutic agents. For instance, spirocyclic diamines have been shown to exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The presence of both nitrogen atoms in the diazaspiro framework of N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide suggests that it may interact with similar targets, potentially making it a valuable candidate for further pharmacological investigation.

The acetamide functional group at one end of the molecule also plays a crucial role in determining its chemical behavior and biological activity. Acetamides are well-known for their ability to act as pharmacophores in various drug molecules, contributing to their solubility, bioavailability, and binding affinity. In N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide, the acetamide moiety may serve as a hinge region that allows the molecule to adopt multiple conformations upon binding to biological targets.

The synthesis of N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide presents unique challenges due to its complex molecular structure. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and precision. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has been particularly valuable in achieving the desired stereochemical purity and yield.

In conclusion, N-(3-fluorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide (CAS No. 849689-11) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of fluorinated aromatic rings and a spirocyclic framework makes it an intriguing candidate for further exploration as a lead compound for drug development. The presence of multiple functional groups that are known to enhance pharmacological activity suggests that this molecule may exhibit promising therapeutic properties in various disease models.